Cas no 23269-92-3 (5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol)

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol structure
23269-92-3 structure
Product Name:5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
CAS No:23269-92-3
MF:C11H12N2O4S
MW:268.288981437683
MDL:MFCD01236999
CID:274249
PubChem ID:775110
Update Time:2025-04-19

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2(3H)-thione,5-(3,4,5-trimethoxyphenyl)-
    • 5-(3,4,5-TRIMETHOXY-PHENYL)-[1,3,4]OXADIAZOLE-2-THIOL
    • 5-(3,4,5-trimethoxyphenyl)-3H-1,3,4-oxadiazole-2-thione
    • 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
    • 5-(3,4,5-trimethoxy-phenyl)-3H-[1,3,4]oxadiazole-2-thione
    • T0515-0136
    • SR-01000319567
    • 5-(3',4',5'-Trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione (8)
    • AA-504/34234008
    • DTXSID50354500
    • Oprea1_795534
    • 1,3,4-Oxadiazole-2-thiol, 5-(3,4,5-trimethoxyphenyl)-
    • BDBM152490
    • LS-08045
    • F2146-0020
    • 23269-92-3
    • Z55879336
    • E85986
    • 5-(3, 4, 5-trimethoxyphenyl)-3H-1, 3, 4-oxadiazole-2-thione
    • Oprea1_526446
    • 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thione
    • 5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
    • 1,3,4-Oxadiazole-2(3H)-thione, 5-(3,4,5-trimethoxyphenyl)-
    • AKOS000116356
    • EN300-03174
    • SR-01000319567-1
    • MFCD01236999
    • AK-245/37004005
    • ALBB-024531
    • MDL: MFCD01236999
    • Inchi: 1S/C11H12N2O4S/c1-14-7-4-6(10-12-13-11(18)17-10)5-8(15-2)9(7)16-3/h4-5H,1-3H3,(H,13,18)
    • InChI Key: IYUWDYZWKDQESI-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)O1

Computed Properties

  • Exact Mass: 268.05200
  • Monoisotopic Mass: 268.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 358.5°Cat760mmHg
  • Flash Point: 170.6°C
  • Refractive Index: 1.601
  • PSA: 105.41000
  • LogP: 2.05110

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012141-500mg
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
23269-92-3
500mg
3251CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012141-1g
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
23269-92-3
1g
5005CNY 2021-05-07
Fluorochem
058018-1g
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
23269-92-3
1g
£154.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012141-500mg
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
23269-92-3
500mg
3251.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
012141-1g
5-(3,4,5-Trimethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
23269-92-3
1g
5005.0CNY 2021-07-13
abcr
AB414869-500 mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
23269-92-3
500MG
€165.80 2023-02-19
abcr
AB414869-1 g
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
23269-92-3
1 g
€197.30 2023-07-19
Chemenu
CM379333-1g
5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol
23269-92-3 95%+
1g
$141 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1698183-100mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
23269-92-3 98%
100mg
¥360 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1698183-250mg
5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
23269-92-3 98%
250mg
¥564 2023-04-14

5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole-2-thiol Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD